Cas no 1427503-14-7 (1H-Pyrrolo[3,2-c]pyridin-7-ol)

• Product Name: 1H-Pyrrolo[3,2-c]pyridin-7-ol
• CAS No: 1427503-14-7
• MF: C₇H₆N₂O
• MW: 134.13534116745
• MDL: MFCD23704119
• CID: 4770524
• Update Time: 2026-02-26

1H-Pyrrolo[3,2-c]pyridin-7-ol Chemical and Physical Properties

Names and Identifiers

• 1H-pyrrolo[3,2-c]pyridin-7-ol
• 1H-Pyrrolo[3,2-c]pyridin-7-ol

• MDL： MFCD23704119
• Inchi： 1S/C7H6N2O/c10-6-4-8-3-5-1-2-9-7(5)6/h1-4,9-10H
• InChI Key： QDSZTBJKYDINPU-UHFFFAOYSA-N
• SMILES： OC1=CN=CC2C=CNC=21

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 129
• XLogP3: 0.6
• Topological Polar Surface Area: 48.9

Additional information on 1H-Pyrrolo[3,2-c]pyridin-7-ol

Recent Advances in the Study of 1H-Pyrrolo[3,2-c]pyridin-7-ol (CAS: 1427503-14-7) and Its Applications in Chemical Biology and Medicine

The compound 1H-Pyrrolo[3,2-c]pyridin-7-ol (CAS: 1427503-14-7) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural properties and potential therapeutic applications. This heterocyclic scaffold is a key intermediate in the synthesis of various bioactive molecules, particularly those targeting protein kinases and other enzymes involved in signal transduction pathways. Recent studies have explored its utility in drug discovery, with a focus on its role as a pharmacophore in the development of novel kinase inhibitors.

One of the most notable advancements in this area is the identification of 1H-Pyrrolo[3,2-c]pyridin-7-ol as a core structure in the design of selective inhibitors for tyrosine kinases, which are implicated in numerous cancers and inflammatory diseases. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that derivatives of this compound exhibit high binding affinity and specificity for the ATP-binding site of certain kinase targets, leading to potent anti-proliferative effects in vitro and in vivo. The study also highlighted the compound's favorable pharmacokinetic properties, including good oral bioavailability and metabolic stability.

In addition to its applications in oncology, 1H-Pyrrolo[3,2-c]pyridin-7-ol has shown promise in the treatment of neurodegenerative disorders. Research published in ACS Chemical Neuroscience revealed that certain analogs of this compound can modulate the activity of key enzymes involved in amyloid-beta aggregation, a hallmark of Alzheimer's disease. These findings suggest that further optimization of this scaffold could lead to the development of novel therapeutics for neurodegenerative conditions.

The synthetic accessibility of 1H-Pyrrolo[3,2-c]pyridin-7-ol has also been a focus of recent research. A 2022 paper in Organic Letters described an efficient, scalable synthesis route for this compound, which could facilitate its broader use in medicinal chemistry campaigns. The authors employed a palladium-catalyzed cyclization strategy to achieve high yields and excellent purity, addressing previous challenges in the large-scale production of this heterocycle.

Looking ahead, the versatility of 1H-Pyrrolo[3,2-c]pyridin-7-ol as a building block for drug discovery is expected to drive continued interest in this molecule. Ongoing research is exploring its potential in other therapeutic areas, including infectious diseases and metabolic disorders. Furthermore, computational studies are being conducted to predict novel derivatives with enhanced biological activity and reduced off-target effects, leveraging advances in artificial intelligence and molecular modeling.